Spiro[2.4]heptan-5-one

• IUPAC Name: spiro[2.4]heptan-6-one
• InChI: InChI=1S/C7H10O/c8-6-1-2-7(5-6)3-4-7/h1-5H2
• InChI Key: QUIXSNGBBKGHRP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC2)CC1=O
• Molecular Formula: C7H10O
• Molecular Weight: 110.15 g/mol

Description

Spiro[2.4]heptan-5-one is a chemical compound with the molecular formula C7H10O. Its molecular weight is 110.15.

Synthesis Analysis

Methods for the preparation of synthons for syntheses of spiro[2.4]heptane analogues of prostaglandins have been described. Two of them enable the syntheses of 11-deoxy-type compounds and were prepared from spiro[2.4]heptan-4-one.

Molecular Structure Analysis

The molecular structure of this compound consists of 7 carbon atoms, 10 hydrogen atoms, and 1 oxygen atom.

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 175.3±8.0 °C and a predicted density of 1.05±0.1 g/cm3.

Scientific Research Applications

Synthesis and Structural Analysis

• 5-Aza-spiro[2,4]heptane Construction : Spiro[2.4]heptan-5-one derivatives, like 5-aza-spiro[2,4]heptanes, are synthesized for drug discovery purposes using asymmetric 1,3-dipolar cycloaddition methods (Liu et al., 2011).
• Chemical Reactions of this compound : Research has systematically surveyed the chemistry of spiro[2.4]hepta-4,6-dienes, including their synthesis, reactivity, and key chemical reactions (Menchikov & Nefedov, 1994).
• Structural Comparison with Cyclohexane : Structural analysis of angular monoprotected diamines based on spiro[3.3]heptane scaffold revealed similarities between spiro[3.3]heptane and cyclohexane scaffolds, useful in drug discovery (Chernykh et al., 2015).

Organic Synthesis and Catalysis

• Applications in Organic Synthesis : Spiro[2.4]hepta-4,6-dienes are utilized in specific organic synthesis processes, highlighting their reactivity and utility in creating complex molecular structures (Menchikov & Nefedov, 2016).
• Spiro Pyrrolidines Synthesis : this compound derivatives are used in the catalytic asymmetric construction of spiro pyrrolidines with contiguous quaternary centers, contributing to the synthesis of bioactive compounds (Liu et al., 2015).

Safety and Hazards

According to the safety data sheet, Spiro[2.4]heptan-5-one is a flammable liquid and vapor. It is harmful if swallowed or inhaled. It is advised to keep it away from heat, sparks, open flames, and hot surfaces. It should be handled in a well-ventilated place while wearing suitable protective clothing.

Mechanism of Action

Target of Action

Spiro[2.4]heptan-5-one, also known as spiro[2.4]heptan-6-one, is a chemical compound that has been used in the synthesis of prostaglandin analogues . Prostaglandins are lipid compounds that have diverse hormone-like effects in animals. They are involved in various physiological processes such as inflammation, blood flow, the formation of blood clots, and the induction of labor .

Mode of Action

The exact mode of action of Spiro[2It is known that it can be transformed into a 5-phenylthio-α,β-unsaturated ketone, which can undergo a conjugate addition of an organocuprate reagent . This reaction is a key step in the synthesis of 11-deoxy-type compounds .

Biochemical Pathways

This compound is involved in the synthesis of prostaglandin analogues, which play a crucial role in various biochemical pathways. Prostaglandins are part of the eicosanoid family of lipid mediators, which are produced by the enzymatic or non-enzymatic oxidation of arachidonic acid or other polyunsaturated fatty acids .

Result of Action

The result of this compound’s action is the production of prostaglandin analogues. These analogues can mimic the effects of prostaglandins in the body, potentially leading to various physiological effects such as the regulation of inflammation, blood flow, and other processes .